1h-Benzimidazole-6-carbaldehyde,1-[(2-chlorophenyl)methyl]-2-methyl-

• Molecular Formula: C16H13ClN2O
• Molecular Weight: 284.74 g/mol
• IUPAC Name: 3-[(2-chlorophenyl)methyl]-2-methylbenzimidazole-5-carbaldehyde
• InChI: InChI=1S/C16H13ClN2O/c1-11-18-15-7-6-12(10-20)8-16(15)19(11)9-13-4-2-3-5-14(13)17/h2-8,10H,9H2,1H3
• InChI Key: JSDYQQDBNZKJLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1CC3=CC=CC=C3Cl)C=C(C=C2)C=O

Description

1h-Benzimidazole-6-carbaldehyde,1-[(2-chlorophenyl)methyl]-2-methyl- is a useful research compound. Its molecular formula is C16H13ClN2O and its molecular weight is 284.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Manganese dioxide (3.46 g) was added to a solution of 3.46 g of 1-(2-chlorobenzyl)-6-hydroxymethyl-2-methylbenzimidazole in 100 ml of toluene, and toluene was heat-refluxed for 3.5 hours while the mixture was dehydrated using a molecular sieve 4A. The solid material was separated through filtration, and was washed with chloroform. The filtrate was concentrated to give 3.35 g of 1-(2-chlorobenzyl)-6-formyl-2-methylbenzimidazole.